methyl 4-(3-bromobenzylidene)-1-(3-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate

• Molecular Formula: C21H18BrNO4
• Molecular Weight: 428.3 g/mol
• IUPAC Name: methyl (4Z)-4-[(3-bromophenyl)methylidene]-1-(3-methoxyphenyl)-2-methyl-5-oxopyrrole-3-carboxylate
• InChI: InChI=1S/C21H18BrNO4/c1-13-19(21(25)27-3)18(11-14-6-4-7-15(22)10-14)20(24)23(13)16-8-5-9-17(12-16)26-2/h4-12H,1-3H3/b18-11-
• InChI Key: OTDOCSPQISGAHM-WQRHYEAKSA-N
• Isomeric SMILES: CC1=C(/C(=C/C2=CC(=CC=C2)Br)/C(=O)N1C3=CC(=CC=C3)OC)C(=O)OC
• SMILES: CC1=C(C(=CC2=CC(=CC=C2)Br)C(=O)N1C3=CC(=CC=C3)OC)C(=O)OC

Description

Methyl 4-(3-bromobenzylidene)-1-(3-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl 4-(3-bromobenzylidene)-1-(3-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate is not fully understood. However, it is believed to exert its biological activity by interfering with various cellular processes such as DNA replication, protein synthesis, and cell division. It has been found to induce apoptosis (programmed cell death) in cancer cells by activating various signaling pathways.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been found to possess antibacterial, antifungal, and antiviral properties. In addition, it has been reported to exhibit antioxidant and anti-inflammatory activities.

Advantages and Limitations for Lab Experiments

One of the major advantages of using methyl 4-(3-bromobenzylidene)-1-(3-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate in lab experiments is its versatility as a building block for the synthesis of various heterocyclic compounds. It also exhibits potent biological activity against cancer cells and various microorganisms. However, one of the limitations is its relatively complex synthesis method, which requires the use of a catalyst and multiple reaction steps.

Future Directions

There are several future directions for the research on methyl 4-(3-bromobenzylidene)-1-(3-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate. One of the areas of interest is the development of more efficient and scalable synthesis methods for this compound. Another area of research is the elucidation of its mechanism of action and the identification of its molecular targets. Furthermore, the potential applications of this compound in the development of novel materials with interesting optical and electronic properties can also be explored.

Synthesis Methods

The synthesis of methyl 4-(3-bromobenzylidene)-1-(3-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate involves the reaction of 3-bromobenzaldehyde, 3-methoxyacetophenone, and methyl acetoacetate in the presence of a catalyst such as piperidine. The reaction proceeds through a Knoevenagel condensation followed by cyclization to form the desired compound. This method has been optimized to achieve high yields and purity of the product.

Scientific Research Applications

Methyl 4-(3-bromobenzylidene)-1-(3-methoxyphenyl)-2-methyl-5-oxo-4,5-dihydro-1H-pyrrole-3-carboxylate has been extensively studied for its potential applications in various fields such as medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, this compound has shown promising anticancer activity against various cancer cell lines. It has also been found to possess antibacterial, antifungal, and antiviral properties. In material science, it has been used as a building block for the synthesis of novel materials with interesting optical and electronic properties. In organic synthesis, it has been used as a versatile reagent for the synthesis of various heterocyclic compounds.